Cas no 898763-14-9 ([2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone)
898763-14-9 structure
Product Name:[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone
CAS No:898763-14-9
MF:C18H16FNO
MW:281.324148178101
MDL:MFCD03842876
CID:872587
Update Time:2023-11-10
[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone
- 3'-FLUORO-2-(3-PYRROLINOMETHYL) BENZOPHENONE
- [2-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl](3-fluorophenyl)methanone (ACI)
-
- MDL: MFCD03842876
- Inchi: 1S/C18H16FNO/c19-16-8-5-7-14(12-16)18(21)17-9-2-1-6-15(17)13-20-10-3-4-11-20/h1-9,12H,10-11,13H2
- InChI Key: NYPACRPOUKRCMC-UHFFFAOYSA-N
- SMILES: O=C(C1C(CN2CC=CC2)=CC=CC=1)C1C=C(F)C=CC=1
Computed Properties
- Exact Mass: 281.12200
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
Experimental Properties
- PSA: 20.31000
- LogP: 3.36640
[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205527-1g |
3'-fluoro-2-(3-pyrrolinomethyl) benzophenone |
898763-14-9 | 97% | 1g |
£540.00 | 2022-03-01 | |
| Fluorochem | 205527-2g |
3'-fluoro-2-(3-pyrrolinomethyl) benzophenone |
898763-14-9 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 205527-5g |
3'-fluoro-2-(3-pyrrolinomethyl) benzophenone |
898763-14-9 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| abcr | AB365552-1 g |
3'-Fluoro-2-(3-pyrrolinomethyl) benzophenone, 97%; . |
898763-14-9 | 97% | 1 g |
€932.90 | 2023-07-19 | |
| Chemenu | CM297692-1g |
(2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(3-fluorophenyl)methanone |
898763-14-9 | 95% | 1g |
$*** | 2023-05-29 | |
| abcr | AB365552-2 g |
3'-Fluoro-2-(3-pyrrolinomethyl) benzophenone, 97%; . |
898763-14-9 | 97% | 2 g |
€1,677.00 | 2023-07-19 | |
| abcr | AB365552-1g |
3'-Fluoro-2-(3-pyrrolinomethyl) benzophenone, 97%; . |
898763-14-9 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB365552-2g |
3'-Fluoro-2-(3-pyrrolinomethyl) benzophenone, 97%; . |
898763-14-9 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| A2B Chem LLC | AH89867-1g |
(2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(3-fluorophenyl)methanone |
898763-14-9 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH89867-2g |
(2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(3-fluorophenyl)methanone |
898763-14-9 | 97% | 2g |
$1169.00 | 2024-04-19 |
[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
898763-14-9 ([2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone) Related Products
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